Cas no 886629-26-1 (N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide)

• Product Name: N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide
• CAS No: 886629-26-1
• MF: C₁₇H₁₃NO₂S
• MW: 295.355623006821
• MDL: MFCD03419978
• CID: 3111570
• PubChem ID: 17060314
• Update Time: 2025-06-20

N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide
• BBL017712
• ALBB-002855
• 886629-26-1
• AKOS003363041
• H22386
• STK473446
• VS-06423
• N-(4-Acetylphenyl)benzo[b]thiophene-3-carboxamide
• MFCD03419978
• CS-0316995

• MDL： MFCD03419978
• Inchi： 1S/C17H13NO2S/c1-11(19)12-6-8-13(9-7-12)18-17(20)15-10-21-16-5-3-2-4-14(15)16/h2-10H,1H3,(H,18,20)
• InChI Key： WFYHICIKAMKGJX-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(C(C)=O)=CC=2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 295.06669983Da
• Monoisotopic Mass: 295.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.4Ų

Additional information on N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide

N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide (CAS No. 886629-26-1): A Comprehensive Overview

N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide (CAS No. 886629-26-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ABT-333, is characterized by its unique structural features, which include a benzothiophene core and an acetylphenyl substituent. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide consists of a benzothiophene ring system fused with a carboxamide group attached to a 4-acetylphenyl moiety. The benzothiophene ring is a heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its favorable pharmacokinetic properties and biological activity. The acetylphenyl group, on the other hand, adds additional functional versatility and can influence the compound's solubility, stability, and binding affinity to specific biological targets.

Recent studies have highlighted the potential of N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. This makes N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and hepatitis C viruses. The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for further drug development.

The pharmacokinetic profile of N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is crucial for effective drug delivery. Furthermore, it shows minimal toxicity at therapeutic doses, enhancing its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic effects without major adverse reactions. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

In conclusion, N-(4-Acetylphenyl)-1-benzothiophene-3-carboxamide (CAS No. 886629-26-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting inflammation, viral infections, and other diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.